Cas no 1421449-90-2 (2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one
• CAS No: 1421449-90-2
• MF: C₁₉H₂₁FN₂OS
• MW: 344.446246862412
• CID: 5364898
• Update Time: 2025-06-20

2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]ethanone
• 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C19H21FN2OS/c20-17-6-4-16(5-7-17)18(23)13-22-11-8-15(9-12-22)14-24-19-3-1-2-10-21-19/h1-7,10,15H,8-9,11-14H2
• InChI Key： GHFRWFLOOKQMTE-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSC2=NC=CC=C2)CC1)C(=O)C1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one

Introduction to 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one (CAS No. 1421449-90-2)

2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1421449-90-2, represents a fusion of fluorinated aromatic rings and piperidine scaffolds, which are well-documented motifs in drug discovery. The presence of a pyridin-2-ylsulfanyl moiety further enhances its structural complexity, making it a subject of interest for medicinal chemists exploring novel pharmacophores.

The molecular framework of this compound is characterized by a central ethanone group linked to a 4-fluorophenyl ring on one side and a 4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl substituent on the other. Such a configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are modulated by fluorine-containing compounds and piperidine derivatives. The fluorine atom in the phenyl ring is known to influence metabolic stability, binding affinity, and electronic properties, making it a critical element in drug design.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules that incorporate fluorine atoms due to their ability to enhance bioavailability and binding interactions. The pyridin-2-ylsulfanyl group adds another layer of complexity, as sulfanyl groups are often involved in hydrogen bonding and can serve as anchors for protein interactions. This dual functionality makes 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one a promising candidate for further investigation in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. Piperidine derivatives are frequently found in drugs targeting central nervous system (CNS) conditions, owing to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The combination of a piperidine core with a fluorinated phenyl ring and a pyridin-2-ylsulfanyl substituent may confer unique pharmacological properties that could be exploited for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies suggest that 2-(4-fluorophenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}ethan-1-one may interact with enzymes like monoamine oxidase (MAO) or serotonin receptors, which are key targets in psychopharmacology. The presence of the fluorine atom is expected to enhance binding affinity through dipole-dipole interactions, while the sulfanyl group could form hydrogen bonds with polar residues in the target protein.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Traditional organic synthesis techniques would require multi-step reactions involving functional group transformations such as sulfonylation, alkylation, and condensation. However, modern synthetic methodologies have made significant strides in streamlining these processes, allowing for more efficient production of complex molecules like this one. Advances in catalytic systems and green chemistry principles have also enabled researchers to optimize synthetic routes while minimizing waste and energy consumption.

In terms of pharmacokinetic properties, the incorporation of fluorine atoms often improves metabolic stability by resisting oxidative degradation. Additionally, the piperidine ring is known to enhance oral bioavailability by facilitating passive diffusion across biological membranes. These characteristics make 2-(4-fluorophenyl)-1-{4-[pyridin-2-ylsulfanyl)methyl]piperidin-1-y}ethanone an attractive candidate for further development into an orally administered therapeutic agent.

Current research efforts are focused on evaluating the biological activity of this compound through both in vitro and in vivo studies. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. However, further investigations are needed to fully elucidate its mechanism of action and assess its potential therapeutic efficacy. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible clinical applications.

The impact of fluorinated compounds on drug discovery cannot be overstated. The ability to fine-tune electronic properties and metabolic stability through strategic placement of fluorine atoms has revolutionized the development of modern medicines. As our understanding of molecular interactions continues to evolve, compounds like 2-(4-fluorophenyl)-1-{4-[pyridin 2 ylsulfanyl)methyl)piperidin 1 y}ethanone will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

In conclusion,CAS No 1421449 90 2 represents a structurally intricate yet promising candidate for pharmaceutical development. Its unique combination of fluorinated aromatic rings, pyridine sulfanyl groups,and piperidine moieties positions it as a valuable scaffold for designing novel therapeutics targeting neurological disorders among other conditions.*Further research*is warranted*to fully explore its potential*and advance it towards clinical applications.*The* growing*interest*in*fluorinated compounds underscores their significance*as key players*in modern drug discovery.*As* research methodologies continue*to advance,*compounds like this one are likely*to yield*breakthroughs*that improve human health worldwide.*The interplay between structure and function as demonstrated by *2-(4-fluorophenyl)-1-{4-[pyridine 2 ylsulfanyl)methyl)piperidin 1 y}ethanone"* highlights the importance of meticulous chemical design *and *biological evaluation *in developing effective medicines.*